![molecular formula C15H16N2S B3169885 {[1-Ethyl-2-(2-thienyl)-1H-indol-3-yl]methyl}amine CAS No. 938306-01-5](/img/structure/B3169885.png)
{[1-Ethyl-2-(2-thienyl)-1H-indol-3-yl]methyl}amine
Overview
Description
Thiophene is a heterocyclic compound that contains a five-membered ring made up of one sulfur atom and four carbon atoms . It’s a key structure in many biologically active compounds .
Synthesis Analysis
Thiazoles, which are similar to thiophenes, can be synthesized through various methods, including the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis . These methods involve condensation reactions with different substrates .Molecular Structure Analysis
The molecular structure of a compound can be determined using various techniques. For example, the structure of Ethanone, 1-(2-thienyl)-, a compound that contains a thiophene ring, is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The chemical reactions of thiophene-based compounds can be quite complex. For instance, a new [2 + 2+1] cyclization of certain substrates under microwave irradiation has been reported to provide 2,3,5-trisubstituted thiophene derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be determined using various techniques. For example, the properties of Ethanone, 1-(2-thienyl)-, a compound that contains a thiophene ring, have been studied .Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Regioselective Synthesis : A study by Koz’minykh et al. (2006) explored the regioselective addition of aromatic amines to 2-(2-oxo-2,3-dihydro-3H-indol-3-ylidene)acetic acid esters, yielding products through addition at the α-position of the activated exocyclic C=C bond. This methodology could be applicable to the synthesis of derivatives of {[1-Ethyl-2-(2-thienyl)-1H-indol-3-yl]methyl}amine, showcasing the versatility of indole derivatives in organic synthesis Koz’minykh et al., 2006.
Palladium-Catalyzed Synthesis : Research by Cacchi et al. (2009) detailed a palladium-catalyzed approach for synthesizing free-NH indole 2-acetamides and derivatives from ethyl 3-(o-trifluoroacetamidoaryl)-1-propargylic carbonates. This study provides insights into the synthesis of complex indole derivatives, potentially including this compound Cacchi et al., 2009.
Applications in Medicinal Chemistry and Biology
Biological Activity Studies : A study by Phutdhawong et al. (2019) on the synthesis and biological activity of Methyl-5-(hydroxymethyl)-2-furan carboxylate and derivatives highlighted a derivative with significant cytotoxicity against cancer cell lines. This illustrates the potential of indole derivatives in developing therapeutic agents Phutdhawong et al., 2019.
Large-Scale Synthesis for Therapeutic Applications : Ragan et al. (2003) described the large-scale synthesis of an imidazole−thienopyridine derivative, showcasing the industrial application of complex synthesis methods for therapeutic purposes. This work underscores the scalability of producing indole derivatives for pharmaceutical use Ragan et al., 2003.
Mechanism of Action
Target of Action
The compound {[1-Ethyl-2-(2-thienyl)-1H-indol-3-yl]methyl}amine is a derivative of indole and thiazole . Indole derivatives are known to have diverse biological activities, including antioxidant, anti-inflammatory, antimicrobial, antiviral, and antitumor properties . Thiazole derivatives also exhibit a range of pharmacological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules . .
Mode of Action
It can be inferred from the known activities of indole and thiazole derivatives that this compound might interact with its targets, leading to changes in cellular processes .
Biochemical Pathways
Given the known activities of indole and thiazole derivatives, it can be inferred that this compound might affect various biochemical pathways, leading to downstream effects .
Pharmacokinetics
The solubility of thiazole, a component of this compound, in water, alcohol, and ether , suggests that it might have good bioavailability.
Result of Action
Given the known activities of indole and thiazole derivatives, it can be inferred that this compound might have various molecular and cellular effects .
Action Environment
The solubility of thiazole, a component of this compound, in various solvents , suggests that the compound’s action might be influenced by the solvent environment.
Future Directions
properties
IUPAC Name |
(1-ethyl-2-thiophen-2-ylindol-3-yl)methanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2S/c1-2-17-13-7-4-3-6-11(13)12(10-16)15(17)14-8-5-9-18-14/h3-9H,2,10,16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUTFSCSAVDKQNE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2C(=C1C3=CC=CS3)CN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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